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Compound of Interest

Compound Name:
mono-2-(Methacryloyloxy)ethyl

succinate

Cat. No.: B038782 Get Quote

An In-depth Guide to the Safe Handling of Mono-2-(Methacryloyloxy)ethyl Succinate in the

Laboratory

This technical guide provides comprehensive safety and handling information for mono-2-
(methacryloyloxy)ethyl succinate (CAS No: 20882-04-6) for researchers, scientists, and

professionals in drug development and material science. This monomer is utilized in the

synthesis of polymers for specialized applications, including dental resin composites, flexible

optoelectronic devices, and nanocatalysts.[1] Adherence to strict safety protocols is essential

due to its hazardous properties.

Hazard Identification and Classification
Mono-2-(methacryloyloxy)ethyl succinate is classified as a hazardous chemical.[2] It is

crucial to understand its potential risks before handling. The primary hazards are severe eye

damage, skin irritation, and the potential to cause an allergic skin reaction.[1][3]

Table 1: GHS Hazard Classification
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Classification Code Description Citations

Signal Word --- Danger [1]

Pictograms GHS05, GHS07
Corrosion,

Exclamation Mark
[1][3]

Hazard Statements H315 Causes skin irritation. [3][4]

H317
May cause an allergic

skin reaction.
[1]

H318
Causes serious eye

damage.
[1]

H319

Causes serious eye

irritation. (Note: H318

is the more severe

classification)

[3][4]

H335
May cause respiratory

irritation.
[4]

H412

Harmful to aquatic life

with long lasting

effects.

[4]

Precautionary

Statements
P261

Avoid breathing mist

or vapors.
[4]

P272

Contaminated work

clothing should not be

allowed out of the

workplace.

P280

Wear protective

gloves/ eye protection/

face protection.

[4]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]
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Classification Code Description Citations

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

P310

Immediately call a

POISON

CENTER/doctor.

P333 + P313

If skin irritation or rash

occurs: Get medical

advice/attention.

[4]

| | P501 | Dispose of contents/container to an approved waste disposal plant. | |

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physicochemical Data for Mono-2-(Methacryloyloxy)ethyl Succinate
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Property Value Citations

CAS Number 20882-04-6 [1][5]

Molecular Formula C10H14O6 [5][6][7]

Molecular Weight 230.21 g/mol [1][5][6]

Appearance Colorless to yellow clear liquid

Boiling Point 267 °C (lit.) [1][6][8]

Density 1.19 g/mL at 25 °C (lit.) [1][6][8]

Refractive Index n20/D 1.464 (lit.) [1][6][9]

Flash Point
>230 °F (>110 °C) / 162.5 °C

(closed cup)
[1][5][6]

Storage Temperature 2-8°C [1][9][10]

| Inhibitor | Typically contains an inhibitor (e.g., 750 ppm MEHQ) to prevent polymerization. |[1] |

Safe Handling, Storage, and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against exposure.

Ventilation: Always handle this chemical in a well-ventilated area.[2] Use of a certified

chemical fume hood is strongly recommended. Provide appropriate local exhaust ventilation

where mists or aerosols may be formed.[3]

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

Skin Protection: Wear nitrile or other chemically resistant gloves and a lab coat.[1] Ensure

gloves are inspected prior to use and replaced if damaged.

Respiratory Protection: If ventilation is inadequate or if mists are generated, use a

NIOSH/MSHA-approved respirator with an appropriate filter, such as a type ABEK
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(EN14387) respirator filter.[1][3]

Handling and Storage Procedures
Handling: Avoid all contact with skin and eyes.[3] Avoid inhalation of vapor or mist. Wash

hands thoroughly after handling, before breaks, and at the end of the workday.[3] Keep away

from heat and sources of ignition.[4]

Storage: Store in a tightly closed container in a refrigerator at 2-8°C.[1][3][9] The storage

area should be dry and well-ventilated.[3] This substance is classified as a combustible liquid

(Storage Class 10).[1]

Waste Disposal
Dispose of waste materials in accordance with all applicable regional, national, and local laws

and regulations.[2] Do not allow the product to enter drains.[3] Contaminated packaging should

be treated as the chemical itself and disposed of at an approved waste disposal plant.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/454974
https://www.aaronchem.com/sds/20882-04-6.pdf
https://www.aaronchem.com/sds/20882-04-6.pdf
https://www.aaronchem.com/sds/20882-04-6.pdf
https://docs.rs-online.com/4bad/0900766b8001f50f.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/454974
https://www.aaronchem.com/sds/20882-04-6.pdf
https://www.lookchem.com/404.htm
https://www.aaronchem.com/sds/20882-04-6.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/454974
https://datasheets.scbt.com/sds/aghs/en/sc-254091.pdf
https://www.aaronchem.com/sds/20882-04-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure Citations

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes,
occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek
immediate medical
attention from a specialist.

[3][4]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. If skin irritation or a

rash occurs, seek medical

advice.

[3][4]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

physician.

[3][4]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician. |[3] |

Accidental Release Measures
For spills, wear full personal protective equipment.[3] Ensure adequate ventilation.[3] Absorb

the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed

container for disposal.[3] Prevent the product from entering drains or waterways.[3]

Experimental Protocol Example: Synthesis
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This section provides a cited experimental protocol for the synthesis of mono-2-
(methacryloyloxy)ethyl succinate, illustrating a practical application of the handling

procedures described.

Objective: To synthesize mono-2-(methacryloyloxy)ethyl succinate from 2-hydroxyethyl

methacrylate and succinic anhydride.[7][11]

Materials:

2-Hydroxyethyl methacrylate (10 g)

Succinic anhydride (7.7 g)

Hydroquinone monomethyl ether (inhibitor, 50 mg)

50 mL flask with a stir bar

Argon gas supply

Heating mantle

Procedure:

Preparation: In a chemical fume hood, add 2-hydroxyethyl methacrylate, succinic anhydride,

and the hydroquinone monomethyl ether inhibitor to a 50 mL flask equipped with a magnetic

stir bar.[7][11]

Inerting: Purge the flask with argon gas to create an inert atmosphere. This prevents

unwanted side reactions and potential polymerization initiated by oxygen.

Reaction: Seal the flask and heat the mixture to 90°C using a heating mantle with continuous

stirring.[7][11]

Incubation: Maintain the reaction at 90°C for 18 hours.[7][11] The reaction should be

monitored for any changes in viscosity or color.

Cooling: After 18 hours, turn off the heat and allow the flask to cool to room temperature.[7]

[11]
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Product: The resulting product is mono-2-(methacryloyloxy)ethyl succinate in quantitative

yield, which should be stored at 2-8°C.[7][11]

Visualized Laboratory Workflow
The following diagram illustrates a standard workflow for safely handling mono-2-
(methacryloyloxy)ethyl succinate in a laboratory setting.
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Start: Prepare for Handling

1. Review Safety Data Sheet (SDS)

2. Gather Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

3. Prepare Ventilated Workspace
(Chemical Fume Hood)

4. Handle Chemical
(Weighing, Transferring, Reaction)

Spill or Exposure?

Execute Emergency Procedures
(First Aid / Spill Cleanup)

Yes

5. Segregate Waste
(Liquid, Solid, Sharps)

No

After resolution

6. Decontaminate Workspace
 & Glassware

7. Doff & Dispose PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for handling mono-2-(methacryloyloxy)ethyl succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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